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Compound of Interest

Compound Name:
N-(2-

bromoethyl)methanesulfonamide

Cat. No.: B1606708 Get Quote

Technical Support Center: N-(2-
bromoethyl)methanesulfonamide
This technical support center provides essential information for the safe storage and handling

of N-(2-bromoethyl)methanesulfonamide, tailored for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with N-(2-bromoethyl)methanesulfonamide?

A1: N-(2-bromoethyl)methanesulfonamide is an alkylating agent and should be handled with

care. The primary hazards include potential skin and eye irritation. Due to its chemical structure

containing a bromoethyl group, it is reactive and can act as an electrophile.

Q2: What are the recommended storage conditions for N-(2-
bromoethyl)methanesulfonamide?

A2: For optimal stability, N-(2-bromoethyl)methanesulfonamide should be stored at 2-8°C.[1]

For long-term storage, similar compounds are often stored at -20°C.[2][3] It is crucial to keep

the container tightly sealed to prevent moisture ingress.

Q3: What personal protective equipment (PPE) should be worn when handling this compound?
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A3: When handling N-(2-bromoethyl)methanesulfonamide, it is essential to wear appropriate

personal protective equipment. This includes chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield to protect the eyes, and a lab coat. All handling should be conducted in

a well-ventilated area or a chemical fume hood.

Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures immediately:

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Q5: What are the known chemical incompatibilities of N-(2-
bromoethyl)methanesulfonamide?

A5: N-(2-bromoethyl)methanesulfonamide is incompatible with strong oxidizing agents and

strong bases. Contact with these substances should be avoided to prevent vigorous reactions.
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Issue Possible Cause Recommended Action

Compound has discolored or

clumped

Improper storage (exposure to

moisture or high

temperatures).

Discard the compound as it

may have degraded. Ensure

future storage is in a tightly

sealed container at the

recommended temperature.

Inconsistent experimental

results

Degradation of the compound

due to improper handling or

storage.

Use a fresh batch of the

compound. Ensure all handling

is performed under anhydrous

conditions where necessary,

as the bromoethyl group can

be susceptible to hydrolysis.

Low yield in alkylation reaction

The compound is a potent

alkylating agent, but its

reactivity can be influenced by

the substrate and reaction

conditions.

Optimize reaction conditions

such as solvent, temperature,

and base. Consider that the

bromoethyl group is a good

leaving group, facilitating

nucleophilic substitution.[4]

Quantitative Data Summary
Property Value Source

CAS Number 63132-74-1 [1]

Molecular Weight 202.07 g/mol [1]

Melting Point 47-49 °C [1]

Boiling Point (Predicted) 263.1 ± 42.0 °C [1]

Density (Predicted) 1.668 ± 0.06 g/cm³ [1]

Storage Temperature 2-8 °C [1]
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The following diagram outlines the recommended workflow for safely handling and using N-(2-
bromoethyl)methanesulfonamide in a typical laboratory experiment.
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Handling & Experimentation

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Retrieve Compound from Storage
(2-8°C)

Weigh Required Amount in Fume Hood

Perform Experiment
(e.g., Alkylation Reaction)

Quench Reaction & Work-up

Dispose of Waste in Accordance
with Institutional Guidelines

Clean Glassware and Workspace

Return Compound to Proper Storage
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of N-(2-bromoethyl)methanesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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